![molecular formula C18H18N2O3S B2679899 N-cyclopropyl-3-[[(E)-2-phenylethenyl]sulfonylamino]benzamide CAS No. 1090386-13-2](/img/structure/B2679899.png)
N-cyclopropyl-3-[[(E)-2-phenylethenyl]sulfonylamino]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-cyclopropyl-3-[[(E)-2-phenylethenyl]sulfonylamino]benzamide, also known as CP-544326, is a small molecule inhibitor that has been studied for its potential therapeutic applications in various diseases.
Scientific Research Applications
Catalytic Reactions and Mechanisms :
- Tran et al. (2014) explored copper-catalyzed reactions of alkanes with amides, sulfonamides, and imides, including benzamides, to form N-alkyl products, elucidating the reaction mechanism and potential intermediates (Tran et al., 2014).
Anticancer Properties :
- Ravichandiran et al. (2019) reported the synthesis and biological evaluation of phenylaminosulfanyl-1,4-naphthoquinone derivatives, including benzamide compounds, which displayed potent cytotoxic activity against several human cancer cell lines (Ravichandiran et al., 2019).
Cardiac Electrophysiological Activity :
- A study by Morgan et al. (1990) described the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides, which showed potency comparable to known selective class III agents (Morgan et al., 1990).
Inhibition of Carbonic Anhydrases :
- Supuran et al. (2013) investigated aromatic sulfonamide inhibitors of carbonic anhydrases, which exhibited nanomolar inhibitory concentration, indicating potential medical applications (Supuran et al., 2013).
Activation of Soluble Guanylyl Cyclase :
- Schindler et al. (2006) studied the mechanism of action of anthranilic acid derivatives as soluble guanylyl cyclase agonists, which could have implications for vasodilator drug development (Schindler et al., 2006).
Type III Secretion Inhibition in Yersinia :
- Kauppi et al. (2007) synthesized analogues of a type III secretion inhibitor in Yersinia, which has potential applications in preventing or treating bacterial infections (Kauppi et al., 2007).
Remote Sulfonylation Reactions :
- Xia et al. (2016) developed an efficient remote sulfonylation method for N-(quinolin-8-yl)benzamide derivatives using sodium sulfinates, contributing to environmentally friendly chemical processes (Xia et al., 2016).
Properties
IUPAC Name |
N-cyclopropyl-3-[[(E)-2-phenylethenyl]sulfonylamino]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H18N2O3S/c21-18(19-16-9-10-16)15-7-4-8-17(13-15)20-24(22,23)12-11-14-5-2-1-3-6-14/h1-8,11-13,16,20H,9-10H2,(H,19,21)/b12-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHYNSXXORYKZJX-VAWYXSNFSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=CC(=CC=C2)NS(=O)(=O)C=CC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1NC(=O)C2=CC(=CC=C2)NS(=O)(=O)/C=C/C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H18N2O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
342.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.